4-Nitrophenylacetonitrile 4-Nitrophenylacetonitrile
Brand Name: Vulcanchem
CAS No.: 555-21-5
VCID: VC0121139
InChI: InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2
SMILES: C1=CC(=CC=C1CC#N)[N+](=O)[O-]
Molecular Formula: C8H6N2O2
Molecular Weight: 162.15 g/mol

4-Nitrophenylacetonitrile

CAS No.: 555-21-5

Reference Standards

VCID: VC0121139

Molecular Formula: C8H6N2O2

Molecular Weight: 162.15 g/mol

4-Nitrophenylacetonitrile - 555-21-5

CAS No. 555-21-5
Product Name 4-Nitrophenylacetonitrile
Molecular Formula C8H6N2O2
Molecular Weight 162.15 g/mol
IUPAC Name 2-(4-nitrophenyl)acetonitrile
Standard InChI InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2
Standard InChIKey PXNJGLAVKOXITN-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1CC#N)[N+](=O)[O-]
Canonical SMILES C1=CC(=CC=C1CC#N)[N+](=O)[O-]
Melting Point 117.0 °C
Synonyms (p-Nitrophenyl)-acetonitrile; (p-Nitrophenyl)acetonitrile; 1-(4-Nitrophenyl)acetonitrile; 4-Nitrobenzeneacetonitrile; 4-Nitrobenzyl Cyanide; 4-Nitrobenzyl Nitrile; 4-Nitrophenylacetonitrile; NSC 5396; p-Nitro-α-tolunitrile; p-Nitrobenzeneacetonitrile
PubChem Compound 68386
Last Modified Nov 11 2021
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